2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H13F3N6OS/c20-19(21,22)12-4-6-13(7-5-12)24-16(29)11-30-17-9-8-15-25-26-18(28(15)27-17)14-3-1-2-10-23-14/h1-10H,11H2,(H,24,29)
• InChI Key: NMYRWKJFZICMOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H13F3N6OS
• Molecular Weight: 430.4 g/mol

Description

The compound “2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Structural Analysis

Innovative synthetic routes have been developed for creating diverse heterocyclic compounds incorporating elements similar to the specified chemical structure. These efforts aim to explore new chemical entities with enhanced biological or chemical functionalities. For instance, the synthesis of triazolopyridines through metal-free oxidative N-N bond formation showcases the compound's utility in constructing biologically significant scaffolds with high efficiency and yield (Zheng et al., 2014). Similarly, the preparation of triazolopyrimidines as potential antiasthma agents highlights the relevance of such structures in medicinal chemistry (Medwid et al., 1990).

Biological and Chemical Properties

The compound's core structure has been manipulated to study its biological properties, particularly in the context of pharmaceutical research. The antiviral and antimicrobial activities of triazolopyridazine derivatives underscore the potential of these compounds in developing new therapeutic agents (Shamroukh & Ali, 2008). Additionally, modifications aiming at PI3K inhibition for anticancer applications illustrate the compound's applicability in oncology, demonstrating significant antiproliferative activities and reduced toxicity (Wang et al., 2015).

Antioxidant and Antimicrobial Screening

The exploration of new sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm, incorporating structural motifs related to the specified compound, indicates its significance in agricultural sciences. These studies reveal the compound's potential in synthesizing new molecules with desired biological effects (Soliman et al., 2020).

Future Directions

Future research could focus on further exploration of the synthesis, properties, and potential applications of this compound. This could include in-depth studies on its mechanism of action, potential therapeutic uses, and safety profile.